Cas no 2169440-61-1 (4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 2169440-61-1
• MF: C₅H₄BrF₃N₂
• MW: 228.997870445251
• MDL: MFCD31743696
• CID: 5174305
• PubChem ID: 135396519
• Update Time: 2026-03-04

4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD31743696
• Inchi： 1S/C5H4BrF3N2/c6-1-4-2-10-11(3-4)5(7,8)9/h2-3H,1H2
• InChI Key： ZHLJCIXUGBJRGN-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=C(CBr)C=N1

Additional information on 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole

4-(Bromomethyl)-1-(Trifluoromethyl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole, with the CAS number 2169440-61-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with a trifluoromethyl group and a bromomethyl substituent. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, serves as a versatile scaffold for various chemical modifications. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability, while the bromomethyl group adds further functional versatility.

Recent studies have highlighted the potential of 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole in drug discovery and material synthesis. Researchers have explored its role as a building block in constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, making this compound an attractive candidate for medicinal chemists.

In terms of synthesis, several methods have been reported to prepare 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole. One common approach involves the reaction of 1H-pyrazole derivatives with alkylating agents under appropriate conditions. The introduction of the trifluoromethyl group typically requires fluorination techniques, such as electrophilic fluorination or nucleophilic substitution, depending on the starting material. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

The electronic properties of 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole make it an interesting candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to enhance their electronic performance, demonstrating promising results in terms of conductivity and stability.

Beyond its chemical applications, 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole has also found relevance in analytical chemistry. Its unique reactivity patterns make it a valuable tool for studying reaction mechanisms and catalytic processes. For instance, it has been used as a substrate in enantioselective catalysis, providing insights into the stereochemical control of complex reactions.

In conclusion, 4-(bromomethyl)-1-(trifluoromethyl)-1H-pyrazole stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structure lends itself to innovative uses in drug development, materials science, and analytical chemistry. As research continues to uncover new properties and potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.